N-(4-amino-1,1,1-trifluorobutan-2-yl)-5-oxa-8-azaspiro[3.5]nonane-8-carboxamide

• IUPAC Name: N-(4-amino-1,1,1-trifluorobutan-2-yl)-5-oxa-8-azaspiro[3.5]nonane-8-carboxamide
• InChI: InChI=1S/C12H20F3N3O2/c13-12(14,15)9(2-5-16)17-10(19)18-6-7-20-11(8-18)3-1-4-11/h9H,1-8,16H2,(H,17,19)
• InChI Key: DWOLWYSPUKXSGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CN(CCO2)C(=O)NC(CCN)C(F)(F)F
• Molecular Formula: C12H20F3N3O2
• Molecular Weight: 295.30 g/mol

Description

N-(4-amino-1,1,1-trifluorobutan-2-yl)-5-oxa-8-azaspiro[35]nonane-8-carboxamide is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-amino-1,1,1-trifluorobutan-2-yl)-5-oxa-8-azaspiro[3.5]nonane-8-carboxamide typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the spirocyclic core: This is achieved through a cyclization reaction involving a suitable diol and an amine.

Introduction of the trifluorobutan-2-yl group: This step involves the use of a trifluorobutylating agent under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-(4-amino-1,1,1-trifluorobutan-2-yl)-5-oxa-8-azaspiro[3.5]nonane-8-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding oxo derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride to yield amine derivatives.

Substitution: Nucleophilic substitution reactions can be carried out to replace the amino group with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Substitution: Alkyl halides or sulfonates in the presence of a base like sodium hydride.

Major Products

The major products formed from these reactions include oxo derivatives, reduced amine derivatives, and substituted spirocyclic compounds.

Scientific Research Applications

N-(4-amino-1,1,1-trifluorobutan-2-yl)-5-oxa-8-azaspiro[3.5]nonane-8-carboxamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for targeting neurological disorders.

Pharmaceuticals: This compound is explored for its potential use in developing new therapeutic agents due to its unique structural features.

Materials Science: Its spirocyclic structure makes it a candidate for use in the development of novel materials with specific electronic properties.

Mechanism of Action

The mechanism of action of N-(4-amino-1,1,1-trifluorobutan-2-yl)-5-oxa-8-azaspiro[3.5]nonane-8-carboxamide involves its interaction with specific molecular targets. It is believed to modulate the activity of certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets are still under investigation, but it is hypothesized to involve modulation of neurotransmitter systems.

Comparison with Similar Compounds

Similar Compounds

• N-(4-amino-1,1,1-trifluorobutan-2-yl)cyclopropanamine
• (4-amino-1,1,1-trifluorobutan-2-yl)dimethylamine

Uniqueness

N-(4-amino-1,1,1-trifluorobutan-2-yl)-5-oxa-8-azaspiro[3.5]nonane-8-carboxamide stands out due to its spirocyclic structure, which imparts unique steric and electronic properties. This makes it a valuable compound for research and potential therapeutic applications.